Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride

• Molecular Formula: C11H18ClNO3
• Molecular Weight: 247.72 g/mol
• IUPAC Name: N-methyl-1-(2,3,4-trimethoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C11H17NO3.ClH/c1-12-7-8-5-6-9(13-2)11(15-4)10(8)14-3;/h5-6,12H,7H2,1-4H3;1H
• InChI Key: UGMKRCSPZRWGKR-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C(=C(C=C1)OC)OC)OC.Cl

Description

Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride is a chemical compound with the molecular formula C11H18ClNO3 and a molecular weight of 247.7185 g/mol . This compound is known for its versatile applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride typically involves the reaction of 2,3,4-trimethoxybenzaldehyde with methylamine in the presence of a reducing agent . The reaction is carried out under reflux conditions, followed by the addition of hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process includes the use of high-purity reagents and controlled reaction environments to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: It can be reduced to form primary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are often employed.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of substituted derivatives with altered functional groups.

Scientific Research Applications

Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of biological pathways and as a probe for biochemical assays.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to various biological effects . For example, it can inhibit tubulin polymerization, which is crucial for cell division and has implications in cancer research .

Comparison with Similar Compounds

Similar Compounds

• Methyl[(2,4,6-trimethoxyphenyl)methyl]aminehydrochloride
• N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide

Uniqueness

Methyl[(2,3,4-trimethoxyphenyl)methyl]aminehydrochloride is unique due to its specific substitution pattern on the phenyl ring, which imparts distinct chemical and biological properties . This uniqueness makes it a valuable compound for targeted research applications and potential therapeutic uses .